Cas no 1261959-65-2 (3-Fluoro-5-(3-methoxyphenyl)phenol)

• Product Name: 3-Fluoro-5-(3-methoxyphenyl)phenol
• CAS No: 1261959-65-2
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18313618
• CID: 2766132
• PubChem ID: 53219304
• Update Time: 2025-06-20

3-Fluoro-5-(3-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-5-(3-METHOXYPHENYL)PHENOL
• 5-Fluoro-3'-methoxy[1,1'-biphenyl]-3-ol
• 3-Fluoro-5-(3-methoxyphenyl)phenol, 95%
• AKOS017557274
• DTXSID30684155
• 1261959-65-2
• MFCD18313618
• 3-Fluoro-5-(3-methoxyphenyl)phenol

• MDL： MFCD18313618
• Inchi： 1S/C13H11FO2/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3
• InChI Key： YTMZUQBTNVBOQV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C=1)OC)O

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Fluoro-5-(3-methoxyphenyl)phenol

Introduction to 3-Fluoro-5-(3-methoxyphenyl)phenol (CAS No. 1261959-65-2)

3-Fluoro-5-(3-methoxyphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261959-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and drug development.

The molecular structure of 3-Fluoro-5-(3-methoxyphenyl)phenol consists of a benzene ring substituted with a fluoro group at the 3-position and a methoxyphenyl group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical in determining its reactivity and biological activity. The presence of the fluoro group, in particular, has been widely recognized for its ability to modulate the pharmacokinetic and pharmacodynamic profiles of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the benefits of fluorinated aromatic compounds. The fluorine atom's ability to influence metabolic stability, lipophilicity, and binding affinity has made it a popular moiety in drug design. 3-Fluoro-5-(3-methoxyphenyl)phenol exemplifies this trend, as it combines the advantages of both fluoro and methoxy substituents to potentially enhance drug efficacy and reduce side effects.

One of the most compelling aspects of 3-Fluoro-5-(3-methoxyphenyl)phenol is its potential application in the synthesis of bioactive molecules. Researchers have explored its utility as a precursor in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The phenolic hydroxyl group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also plays a pivotal role in enhancing the metabolic stability of drugs. By replacing hydrogen atoms with fluorine, compounds can exhibit improved resistance to enzymatic degradation, leading to longer half-lives and more consistent therapeutic effects. This property is particularly valuable in the context of 3-Fluoro-5-(3-methoxyphenyl)phenol, which may serve as a scaffold for developing long-acting pharmaceuticals.

Recent studies have highlighted the importance of fluorinated phenols in medicinal chemistry. For instance, researchers have demonstrated that certain fluoro-substituted phenols exhibit potent antimicrobial properties, making them promising candidates for treating resistant bacterial infections. The structural features of 3-Fluoro-5-(3-methoxyphenyl)phenol align well with these findings, suggesting that it could be explored for similar applications.

The synthesis of 3-Fluoro-5-(3-methoxyphenyl)phenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its potential as a building block for more complex drug candidates.

The pharmacological profile of 3-Fluoro-5-(3-methoxyphenyl)phenol is still under active investigation, but preliminary data suggest that it may exhibit interesting biological activities. For example, its interaction with enzymes and receptors could provide insights into new therapeutic mechanisms. Furthermore, computational modeling techniques have been used to predict how modifications to its structure might enhance its binding affinity or selectivity for specific targets.

In conclusion, 3-Fluoro-5-(3-methoxyphenyl)phenol (CAS No. 1261959-65-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with the well-documented benefits of fluorinated aromatic compounds, make it an attractive candidate for further development. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and design of novel therapeutic agents.